Cas no 1353984-46-9 ((1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol)

(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol is a chiral cyclohexanol derivative featuring a substituted pyrimidine moiety. Its stereospecific (1r,4r) configuration ensures precise molecular orientation, which is critical for applications in asymmetric synthesis and pharmaceutical intermediates. The methoxypyrimidinyl group enhances its reactivity in nucleophilic substitution reactions, while the cyclohexanol backbone provides structural rigidity, improving stability. This compound is particularly valuable in medicinal chemistry for its potential as a building block in kinase inhibitor development, owing to its ability to form hydrogen bonds and hydrophobic interactions. High purity and well-defined stereochemistry make it suitable for research in targeted drug design and biochemical studies.

(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol structure

1353984-46-9 structure

Product Name:(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol

CAS No:1353984-46-9

MF:C₁₁H₁₇N₃O₂

MW:223.271582365036

CID:2091519

PubChem ID:66325977

Update Time:2025-10-28

(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

- (1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol
- trans-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol
- SB46622
- 4-[(6-methoxypyrimidin-4-yl)amino]cyclohexan-1-ol
- trans-4-[(6-Methoxy-4-pyrimidinyl)amino]cyclohexanol
- 1353984-46-9
- 4-(6-Methoxy-pyrimidin-4-ylamino)-cyclohexanol
- AKOS015670516
- MDL： MFCD21098618
- Inchi： 1S/C11H17N3O2/c1-16-11-6-10(12-7-13-11)14-8-2-4-9(15)5-3-8/h6-9,15H,2-5H2,1H3,(H,12,13,14)
- InChI Key： DDRCVHYFNUPSKF-UHFFFAOYSA-N
- SMILES： OC1CCC(CC1)NC1C=C(N=CN=1)OC

Computed Properties

Exact Mass: 223.132076794Da
Monoisotopic Mass: 223.132076794Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 67.3Å²

(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM166106-1g	(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol	1353984-46-9	95%	1g	$715	2023-03-07
Chemenu	CM166106-1g	(1r,4r)-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol	1353984-46-9	95%	1g	$839	2021-08-05
Fluorochem	089039-500mg	4-(6-Methoxy-pyrimidin-4-ylamino)-cyclohexanol	1353984-46-9	95+%	500mg	￡366.00	2022-03-01
Ambeed	A467034-1g	trans-4-((6-Methoxypyrimidin-4-yl)amino)cyclohexanol	1353984-46-9	95%	1g	$722.0	2024-04-24